2,8-Dimethylimidazo[1,2-a]pyridine-3-carbaldehyde

• IUPAC Name: 2,8-dimethylimidazo[1,2-a]pyridine-3-carbaldehyde
• InChI: InChI=1S/C10H10N2O/c1-7-4-3-5-12-9(6-13)8(2)11-10(7)12/h3-6H,1-2H3
• InChI Key: NAJSJTOWNZKNLS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CN2C1=NC(=C2C=O)C
• Molecular Formula: C10H10N2O
• DSSTOX Substance ID: DTXSID60374395
• Molecular Weight: 174.20 g/mol
• CAS RN: 820245-85-0, 820845-85-0

Description

Imidazo[1,2-a]pyridines are recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry. This moiety is also useful in material science because of its structural character.

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridines has been achieved through different strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions.

Molecular Structure Analysis

The molecular structure of imidazo[1,2-a]pyridines consists of a fused bicyclic 5–6 heterocycles.

Chemical Reactions Analysis

Imidazo[1,2-a]pyridines have been functionalized through radical reactions involving transition metal catalysis, metal-free oxidation, and photocatalysis strategies.

Physical And Chemical Properties Analysis

The physical and chemical properties of imidazo[1,2-a]pyridines can vary depending on the specific compound. For example, 2,7-Dimethyl-imidazo[1,2-a]pyridine-3-carbaldehyde is a light yellow solid.

Scientific Research Applications

• Synthesis of Imidazo[1,2-a]pyridines and Derivatives:

  • A study explored the aqueous synthesis of methylimidazo[1,2-a]pyridines and the production of imidazo[1,2-a]pyridine-3-carbaldehydes using a silver-catalyzed aminooxygenation process (Mohan, Rao, & Adimurthy, 2013).
  • Another research reported the synthesis of new imidazo[1,2-a]pyridines and its derivatives, revealing their antimicrobial activities against various microorganisms (Cesur, Cesur, Birteksoez, & Otük, 2010).

• Antituberculosis Activity:

  • A notable study synthesized a set of 2,7-dimethylimidazo[1,2-a]pyridine-3-carboxamides and evaluated their in vitro anti-tuberculosis activity against various tuberculosis strains, finding some compounds with potent activity (Moraski, Markley, Hipskind, Boshoff, Cho, Franzblau, & Miller, 2011).

• Catalyst Synthesis and Chemical Reactions:

  • Research discussed the synthesis of 2-triazolyl imidazo[1,2-a]pyridine through a one-pot three-component reaction using nano copper oxide as a click-catalyst, showcasing the versatility and wide substrate scope of this method (Bagdi, Basha, & Khan, 2015).

Mechanism of Action

Target of Action

The primary targets of 2,8-Dimethylimidazo[1,2-a]pyridine-3-carbaldehyde are the bacteria causing tuberculosis (TB), including multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB) . These bacteria are responsible for one of the most deadly infectious diseases worldwide .

Mode of Action

The compound interacts with its targets by inhibiting their growth. It shows significant in vitro anti-TB activity against both replicating and non-replicating bacteria . The exact molecular interactions between the compound and its targets are still under investigation.

Biochemical Pathways

It is known that the compound exhibits its anti-tb activity by interfering with the bacteria’s ability to replicate

Result of Action

The result of the compound’s action is a significant reduction in bacterial growth, leading to the potential control and treatment of TB, including MDR-TB and XDR-TB . This makes this compound a promising candidate for further development as an anti-TB drug.

Safety and Hazards

The safety and hazards of imidazo[1,2-a]pyridines can also vary depending on the specific compound and its usage. Always refer to the Material Safety Data Sheet (MSDS) for the specific compound for detailed safety information.